Cas no 879477-20-0 (5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid)

• Product Name: 5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid
• CAS No: 879477-20-0
• MF: C₁₃H₇ClN₄O₆
• MW: 350.670881509781
• CID: 6783183
• PubChem ID: 4893761
• Update Time: 2025-07-23

5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• VS-09872
• 879477-20-0
• CS-0360525
• HMS2880M22
• 5-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]-2-hydroxybenzoic acid
• MLS001214703
• 5-((7-chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid
• CHEMBL1531656
• SMR000543560
• BBL030528
• STK573536
• AKOS005498591
• 5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid

• Inchi： 1S/C13H7ClN4O6/c14-7-4-8(12(18(22)23)11-10(7)16-24-17-11)15-5-1-2-9(19)6(3-5)13(20)21/h1-4,15,19H,(H,20,21)
• InChI Key： HPIVJUMOUVQKMR-UHFFFAOYSA-N
• SMILES： ClC1C2C(C(=C(C=1)NC1C=CC(=C(C(=O)O)C=1)O)[N+](=O)[O-])=NON=2

Computed Properties

• Exact Mass: 350.0054116g/mol
• Monoisotopic Mass: 350.0054116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 154Ų

Additional information on 5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid

Introduction to 5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic Acid (CAS No. 879477-20-0)

5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 879477-20-0, belongs to a class of heterocyclic molecules that exhibit promising properties for further investigation in drug development. The presence of multiple functional groups, including hydroxyl and amino substituents, as well as a nitro group on the benzo[c][1,2,5]oxadiazole core, makes this molecule a candidate for various therapeutic applications.

The benzo[c][1,2,5]oxadiazole scaffold is a well-studied moiety in medicinal chemistry, known for its ability to interact with biological targets in multiple ways. The structural features of this compound contribute to its potential as an intermediate in the synthesis of more complex molecules designed to modulate biological pathways. Specifically, the 7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl moiety introduces electrophilic centers that can participate in further functionalization, enabling the creation of derivatives with tailored properties.

In recent years, there has been a growing interest in developing novel compounds that can address unmet medical needs. The hydroxyl and amino groups in 5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid provide opportunities for hydrogen bonding interactions with biological targets, which is crucial for drug efficacy. Additionally, the nitro group can be reduced to an amine under specific conditions, allowing for further derivatization and diversification of the molecular structure.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the benzo[c][1,2,5]oxadiazole core with hydroxyl and amino functionalities suggests that it may have inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, studies have shown that similar heterocyclic compounds can exhibit anti-inflammatory and anticancer properties by modulating key signaling pathways.

The pharmacological potential of 5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid has not yet been fully explored; however, preliminary computational studies suggest that it may interact with proteins involved in metabolic disorders and neurodegenerative diseases. These interactions could be exploited to develop treatments for conditions such as diabetes and Alzheimer's disease. Furthermore, the compound's ability to cross the blood-brain barrier may make it a valuable candidate for central nervous system (CNS) therapies.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have made it possible to construct intricate molecular frameworks with high precision. These methods are essential for generating libraries of compounds that can be screened for biological activity.

The development of high-throughput screening (HTS) technologies has further accelerated the process of identifying promising drug candidates. By automating the testing process, researchers can rapidly evaluate thousands of compounds for their ability to modulate specific biological targets. This approach has led to the discovery of several novel drugs that have entered clinical trials over the past decade.

In conclusion, 5-((7-Chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)-2-hydroxybenzoic acid represents a promising candidate for further investigation in pharmaceutical research. Its unique chemical structure and potential biological activities make it an attractive molecule for drug development efforts aimed at addressing various diseases. As synthetic methods continue to improve and screening technologies become more sophisticated, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.